4-(4-Phenylbutoxy)aniline

• CAS No.: 57327-75-0
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 4-(4-phenylbutoxy)aniline
• InChI: InChI=1S/C16H19NO/c17-15-9-11-16(12-10-15)18-13-5-4-8-14-6-2-1-3-7-14/h1-3,6-7,9-12H,4-5,8,13,17H2
• InChI Key: JQJDCYNTROSRNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCOC2=CC=C(C=C2)N

Description

4-(4-Phenylbutoxy)aniline is an aromatic amine derivative characterized by a phenyl-substituted butoxy chain (-O-(CH₂)₄-C₆H₅) attached to the para position of an aniline core.

Comparison with Similar Compounds

Molecular and Structural Properties

The table below summarizes key structural differences and similarities between 4-(4-Phenylbutoxy)aniline and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituent	Key Structural Features
4-(4-Phenylbutoxy)aniline	C₁₆H₁₉NO	241.33	4-Phenylbutoxy	Bulky aromatic chain, increased lipophilicity
4-Butoxyaniline	C₁₀H₁₅NO	165.23	Butoxy (-OC₄H₉)	Linear alkoxy chain, moderate flexibility
4-Phenoxyaniline	C₁₂H₁₁NO	185.22	Phenoxy (-OC₆H₅)	Aromatic substituent, electron-donating
4-[(3-Phenylpropoxy)methyl]aniline	C₁₆H₁₉NO	241.33	3-Phenylpropoxymethyl	Branched phenylpropoxy group, steric hindrance

• Steric Effects : The phenylbutoxy group in 4-(4-Phenylbutoxy)aniline imposes greater steric hindrance than linear alkoxy groups (e.g., 4-butoxyaniline) but less than branched analogs like 4-[(3-phenylpropoxy)methyl]aniline .
• Electronic Effects: The phenylbutoxy group is electron-donating via the oxygen atom, activating the aniline ring toward electrophilic substitution, similar to phenoxy substituents .

Physical and Chemical Properties

• Solubility: The phenylbutoxy group enhances lipophilicity compared to 4-butoxyaniline, likely reducing water solubility.
• Melting/Boiling Points: Longer and bulkier substituents generally lower melting points by disrupting crystal packing. For example, 4-butoxyaniline (MW 165.23) may have a lower melting point than 4-phenoxyaniline (MW 185.22) due to increased chain flexibility. 4-(4-Phenylbutoxy)aniline (MW 241.33) is expected to have intermediate properties, balancing aromatic rigidity and chain length .

Toxicity and Environmental Impact

• Toxicity: Limited data exist for most analogs. 4-Butoxyaniline is noted for incomplete toxicity characterization, requiring handling by trained professionals . Similar precautions likely apply to 4-(4-Phenylbutoxy)aniline.
• Ecological Data: No persistence, bioaccumulation, or toxicity (PBT) data are available for related compounds, highlighting a critical research gap .